Cas no 1270351-79-5 (2-5-fluoro-2-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine
• CAS No: 1270351-79-5
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5851056
• PubChem ID: 165756202
• Update Time: 2025-06-28

2-5-fluoro-2-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine
• EN300-1932731
• 1270351-79-5
• 2-[5-fluoro-2-(trifluoromethyl)phenyl]piperidine

• Inchi： 1S/C12H13F4N/c13-8-4-5-10(12(14,15)16)9(7-8)11-3-1-2-6-17-11/h4-5,7,11,17H,1-3,6H2
• InChI Key： DBKFUPYOSCTVCW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1CCCCN1)F)(F)F

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine

Introduction to 2-5-Fluoro-2-(Trifluoromethyl)phenylpiperidine (CAS No. 1270351-79-5)

2-5-Fluoro-2-(trifluoromethyl)phenylpiperidine (CAS No. 1270351-79-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a fluoro-trifluoromethyl-substituted phenyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine is particularly interesting due to the presence of the trifluoromethyl group, which is known for its strong electron-withdrawing properties. This group can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for drug development. Additionally, the fluorine atom at the 5-position of the phenyl ring further enhances the compound's stability and bioavailability.

In recent years, 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine has been extensively studied for its potential as a ligand in various biological systems. Research has shown that this compound can interact with specific receptors and enzymes, making it a promising lead for the development of new therapeutic agents. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets in many disease states, including neurological disorders and metabolic diseases.

One of the notable applications of 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine is in the treatment of central nervous system (CNS) disorders. Preclinical studies have indicated that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate neurotransmitter systems and reduce oxidative stress. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Beyond CNS disorders, 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines and enzymes makes it an attractive candidate for further research in this domain.

In the realm of cancer research, 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine has been evaluated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be developed into a novel therapeutic strategy for various types of cancer.

The pharmacokinetic properties of 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine have also been extensively studied to ensure its suitability for clinical applications. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and minimal side effects. Additionally, its high lipophilicity allows it to cross the blood-brain barrier efficiently, making it particularly suitable for CNS-targeted therapies.

In conclusion, 2-5-fluoro-2-(trifluoromethyl)phenylpiperidine (CAS No. 1270351-79-5) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for advancing the treatment of numerous diseases.